![molecular formula C20H20N2O5S2 B2612753 N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)naphthalene-2-sulfonamide CAS No. 941899-47-4](/img/structure/B2612753.png)
N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)naphthalene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)naphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C20H20N2O5S2 and its molecular weight is 432.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Applications in Polymer Science
Plastic Scintillators Based on Polymethyl Methacrylate : Research has explored the scintillation properties of plastic scintillators based on polymethyl methacrylate with various luminescent dyes. It was demonstrated that replacing traditional secondary solvents like naphthalene with alternatives does not alter their scintillation efficiency, optical transparency, or stability. This suggests potential applications in developing improved scintillation materials for radiation detection (Salimgareeva & Kolesov, 2005).
Medicinal Chemistry and Pharmaceutical Applications
Sulfonamides in Medicine : Sulfonamides, a class of compounds to which the queried chemical belongs, have wide applications in medicine, including as diuretics, carbonic anhydrase inhibitors, and antiepileptics. Novel drugs incorporating sulfonamide groups, such as apricoxib and pazopanib, have shown significant antitumor activity, highlighting the ongoing relevance of sulfonamides in drug development (Carta, Scozzafava, & Supuran, 2012).
Antibacterial to Antitumor Agents : Sulfonamides possess a range of biological properties, including antibacterial, antifungal, antioxidant, and antitumor activities. This review emphasizes the importance of the sulfonamide subunit in medicinal chemistry, showing the potential for developing new bioactive substances with enhanced antitumor properties (Azevedo-Barbosa et al., 2020).
Environmental Applications
Effects of Sulfonamides in the Environment : The widespread use of sulfonamides in healthcare and veterinary medicine has raised concerns about their presence in the environment. Research indicates that even small amounts of sulfonamides derived mainly from agricultural activities can cause changes in microbial populations, potentially affecting human health. This highlights the need for monitoring and managing the environmental impact of sulfonamide compounds (Baran, Adamek, Ziemiańska, & Sobczak, 2011).
Properties
IUPAC Name |
N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]naphthalene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O5S2/c1-27-20-10-8-17(22-11-4-12-28(22,23)24)14-19(20)21-29(25,26)18-9-7-15-5-2-3-6-16(15)13-18/h2-3,5-10,13-14,21H,4,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDSJBZOTUMEZSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2CCCS2(=O)=O)NS(=O)(=O)C3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.